Cas no 329778-23-6 (2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione)

• Product Name: 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione
• CAS No: 329778-23-6
• MF: C₂₀H₁₅Cl₃N₂O₂
• MW: 421.704302072525
• CID: 5709309
• PubChem ID: 4182083
• Update Time: 2025-06-22

2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 329778-23-6
• 2-chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]naphthalene-1,4-dione
• 2-CHLORO-3-(4-(3,4-DICHLORO-PHENYL)-PIPERAZIN-1-YL)-(1,4)NAPHTHOQUINONE
• AA-768/37237007
• AKOS005106223
• JS-1544
• 2-chloro-3-[4-(3,4-dichlorophenyl)-1-piperazinyl]naphthoquinone
• 2-chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione
• 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione

• Inchi： 1S/C20H15Cl3N2O2/c21-15-6-5-12(11-16(15)22)24-7-9-25(10-8-24)18-17(23)19(26)13-3-1-2-4-14(13)20(18)27/h1-6,11H,7-10H2
• InChI Key： ILBFAMVMTAJLSV-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=CC=2C(C=1N1CCN(C2C=CC(=C(C=2)Cl)Cl)CC1)=O)=O

Computed Properties

• Exact Mass: 420.019911g/mol
• Monoisotopic Mass: 420.019911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 40.6Ų

Additional information on 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione

Introduction to 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione (CAS No. 329778-23-6)

2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione (CAS No. 329778-23-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthalene derivatives and is characterized by its unique structural features, including a chlorinated naphthalene core and a piperazine moiety substituted with a dichlorophenyl group. The compound's intricate structure endows it with potential therapeutic properties, making it a subject of extensive study in various biological and medical applications.

The chemical structure of 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione can be represented as follows: C₂₅H₂₀Cl₃N₂O₂. The presence of multiple chlorine atoms and the piperazine ring contributes to its lipophilicity and ability to cross biological membranes, which are crucial for its pharmacological activity. The compound's molecular weight is 485.85 g/mol, and it exhibits a high degree of stability under various conditions.

In recent years, 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione has been investigated for its potential as an antipsychotic agent. Studies have shown that this compound can modulate dopamine receptors, which are implicated in the pathophysiology of schizophrenia and other psychiatric disorders. Specifically, it has been found to exhibit selective affinity for D₂ dopamine receptors, making it a promising candidate for the development of novel antipsychotic drugs.

Beyond its antipsychotic properties, 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione has also shown potential in the treatment of neurodegenerative diseases such as Parkinson's disease. Research indicates that the compound can protect dopaminergic neurons from oxidative stress and neurotoxicity, thereby slowing down the progression of the disease. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways and reduce inflammation in the brain.

The pharmacokinetic properties of 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione have been extensively studied to understand its behavior in biological systems. Preclinical studies have demonstrated that the compound is well-absorbed after oral administration and exhibits good bioavailability. It is metabolized primarily by the liver through cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted via urine and feces. The half-life of the compound is moderate, allowing for once or twice daily dosing regimens in clinical settings.

Clinical trials evaluating the safety and efficacy of 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione are currently underway. Early results from phase I trials have shown that the compound is generally well-tolerated by patients with minimal side effects. Common adverse reactions reported include mild dizziness and gastrointestinal discomfort. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic applications, 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione has also been explored for its potential as a research tool in neuroscience and pharmacology. Its selective interaction with dopamine receptors makes it a valuable probe for studying receptor function and signaling pathways in vitro and in vivo. Researchers have used this compound to investigate the role of dopamine receptors in various physiological processes and disease states.

The synthesis of 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the naphthalene core and piperazine moiety. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, facilitating its use in both research and pharmaceutical development.

In conclusion, 2-Chloro-3-[4-(3,4-dichlorophenyl)piperazin-1-yl]-1,4-dihydronaphthalene-1,4-dione (CAS No. 329778-23-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with potential therapeutic benefits in treating psychiatric disorders and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable asset in the development of novel therapeutic agents.